Cas no 899977-79-8 (2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 899977-79-8
• MF: C₂₀H₁₈ClN₃O₄S
• MW: 431.892622470856
• CID: 5363040
• Update Time: 2025-05-20

2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(4-Chlorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(3,4-dimethoxyphenyl)acetamide
• 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C20H18ClN3O4S/c1-27-16-8-5-14(11-17(16)28-2)23-18(25)12-29-19-20(26)24(10-9-22-19)15-6-3-13(21)4-7-15/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key： FDBGDBPKWFTCMI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1=NC=CN(C2=CC=C(Cl)C=C2)C1=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.05±0.70(Predicted)

Additional information on 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 899977-79-8)

The compound 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 899977-79-8) is a chemically synthesized molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine core and acetamide side chain, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. The chlorophenyl and dimethoxyphenyl moieties in this compound suggest possible interactions with kinase proteins or G-protein-coupled receptors (GPCRs), which are hot topics in drug design. This aligns with frequently searched terms like "kinase inhibitors 2024" and "GPCR-targeted drugs," reflecting the compound's relevance in contemporary scientific discourse.

The sulfanyl linkage in 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide may contribute to its stability and bioavailability, a critical factor in oral drug formulations. This aspect is particularly appealing to researchers investigating ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a trending topic in pharmacokinetics. The compound's acetamide group also hints at potential hydrogen-bonding interactions, a key feature in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 899977-79-8 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are widely discussed in green chemistry forums, as scientists seek sustainable alternatives to traditional synthesis routes. The compound's 3,4-dimethoxyphenyl segment may also be derived from natural precursors, linking it to the growing field of bio-inspired drug synthesis.

Analytical characterization of CAS No. 899977-79-8 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are frequently searched in conjunction with "compound validation protocols," underscoring the importance of rigorous quality control in pharmaceutical development. The compound's dihydropyrazine core may exhibit interesting tautomeric behavior, a subject of ongoing research in physical organic chemistry.

In the context of medicinal chemistry, derivatives of 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide could be explored for structure-based drug design, especially in targeting protein-protein interactions. This approach is gaining traction in addressing drug resistance challenges, a major concern in infectious disease and oncology research. The compound's modular structure allows for systematic SAR optimization, making it a valuable scaffold for lead compound development.

The pharmacophore features of 899977-79-8 suggest potential cross-reactivity with metabolic enzymes, which could be leveraged in prodrug strategies. This aligns with current interests in enzyme-activated therapeutics, particularly for site-specific drug delivery. The 3-oxo-3,4-dihydropyrazin moiety may also participate in chelation with metal ions, opening possibilities in diagnostic imaging applications.

From a commercial perspective, CAS No. 899977-79-8 represents a valuable research chemical for academic and industrial laboratories. Its structural complexity makes it suitable for method development in analytical chemistry, while its biological relevance positions it as a candidate for high-throughput screening campaigns. The compound's patent status and composition-of-matter claims would be of interest to intellectual property specialists in the pharmaceutical industry.

Future research directions for 2-{4-(4-chlorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide could include computational docking studies to predict target interactions, or formulation optimization for enhanced delivery. These areas correspond with popular search queries like "in silico drug design tools" and "nanocarrier drug delivery," indicating the compound's alignment with cutting-edge pharmaceutical technologies.